Cas no 24529-88-2 (1,2-Dioleoyl-sn-glycerol)

• Product Name: 1,2-Dioleoyl-sn-glycerol
• CAS No: 24529-88-2
• MF: C₃₉H₇₂O₅
• MW: 620.985993385315
• MDL: MFCD00148866
• CID: 266460
• PubChem ID: 24893212
• Update Time: 2025-11-02

1,2-Dioleoyl-sn-glycerol Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 1,1'-[(1S)-1-(hydroxymethyl)-1,2-ethanediyl] ester
• 1,2-Diolein
• 1,2-DIOLEOYL-SN-GLYCEROL
• (2S)-3-hydroxypropane-1,2-diyl (9E,9'Z)bis-octadec-9-enoate
• (2S)-3-hydroxypropane-1,2-diyl (9Z,9'Z)bis-octadec-9-enoate
• 1,2-dioleoyl-sn-glycerol (C18:1,*(cis)-9)
• (9Z)-9-Octadecenoic acid 1,1′-[(1S)-1-(hydroxymethyl)-1,2-ethanediyl] ester
• 1-2-di-(9Z-octadecenoyl)-sn-glycerol
• 18:1
• 18:1(9Z)
• DG(18:1(9Z)
• DOG
• 1-2-di-(9Z-octadecenoyl)-sn-glycerol; DG(18:1(9Z)/18:1(9Z)/0:0); DOG
• DG(18:1(9Z)/18:1(9Z)/0:0)
• DG(18:1/18:1/0:0)
• 9-Octadecenoic acid (9Z)-, 1,1'-[(1S)-1-(hydroxymethyl)-1,2-ethanediyl] ester
• UNII-0B6KAM5VNK
• AFSHUZFNMVJNKX-LLWMBOQKSA-N
• PD020891
• Olein, 1,2-di-, (S)-(-)-
• LMGL02010049
• 1,2-Di(cis-9-octadecenoyl)-sn-glycerol
• MFCD00148866
• 1,2-di-(9Z-octadecenoyl)-sn-glycerol
• 1,2-DI-O-OLEOYL-SN-GLYCEROL
• 1,2-Bis(O-9Z-octadecenoyl)-sn-glycerol
• (Z)-(S)-3-Hydroxypropane-1,2-diyldioleate
• (S)-glyceryl 1,2-dioleate
• SR-01000947053
• [(2S)-3-hydroxy-2-[(Z)-octadec-9-enoyl]oxypropyl] (Z)-octadec-9-enoate
• Diacylglycerol(18:1w9/18:1w9)
• 1,2-dioleoyl-glycerol
• 4-02-00-01662 (Beilstein Handbook Reference)
• Q27123383
• 1,2-Dioleoyl-sn-glycerol, >=97%
• CHEBI:52333
• (2S)-3-hydroxypropane-1,2-diyl (9Z)bis-octadec-9-enoate
• DG 36:2
• SCHEMBL160985
• BRN 1730457
• 0B6KAM5VNK
• DAG(18:1n9/18:1n9)
• CHEMBL590047
• (S)-1,2-Diolein
• HY-141572
• sn-1,2-Dioleoylglycerol
• 9-octadecenoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester, (9Z,9'Z)-
• DAG(18:1w9/18:1w9)
• 24529-88-2
• SR-01000947053-1
• (9Z)-9-Octadecenoic acid 1,1'-[(1S)-1-(hydroxymethyl)-1,2-ethanediyl] ester
• Glyceryl 1,2-dioleate, (S)-
• Sn-1,2-Diolein
• 1,2-DIOLEOYL-GLYCEROL (18:1)
• HMS3649C17
• J-015554
• 1,2-dioleoyl-sn-glyc-erol
• DTXSID001312870
• '1,2-Dioleoyl-rac-glycerol'
• DG(18:1w9/18:1w9)
• DG(18:1_18:1)
• Diacylglycerol(18:1n9/18:1n9)
• 9-Octadecenoic acid (Z)-, 1-(hydroxymethyl)-1,2-ethanediyl ester, (S)-
• 9-OCTADECENOIC ACID (9Z)-, 1,1'-((1S)-1-(HYDROXYMETHYL)-1,2-ETHANEDIYL) ESTER
• CS-0181664
• (Z)-(S)-3-Hydroxypropane-1,2-diyl dioleate
• BDBM50307105
• DG(18:1n9/18:1n9)
• 9-OCTADECENOIC ACID (9Z)-, (1S)-1-(HYDROXYMETHYL)-1,2-ETHANEDIYL ESTER
• ((2S)-3-hydroxy-2-((Z)-octadec-9-enoyl)oxypropyl) (Z)-octadec-9-enoate
• (2S)-1-hydroxy-3-[(9Z)-octadec-9-enoyloxy]propan-2-yl (9Z)-octadec-9-enoate
• (2S)-1-hydroxy-3-((9Z)-octadec-9-enoyloxy)propan-2-yl (9Z)-octadec-9-enoate
• G77989
• 1,2-Dioleoyl-sn-glycerol

• MDL： MFCD00148866
• Inchi： 1S/C39H72O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,37,40H,3-16,21-36H2,1-2H3/b19-17-,20-18-/t37-/m0/s1
• InChI Key： AFSHUZFNMVJNKX-LLWMBOQKSA-N
• SMILES： O([C@@H](CO)COC(CCCCCCC/C=C\CCCCCCCC)=O)C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 620.538
• Monoisotopic Mass: 620.538
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 36
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8A^2
• XLogP3: 14.3

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 670.8±35.0 °C at 760 mmHg
• Flash Point: 186.3±19.4 °C
• Refractive Index: 1.477
• PSA: 72.83000
• LogP: 11.50870
• Color/Form: 2 mg/mL (800811C-10mg)
  25 mg/mL (800811C-200mg)
  5 mg/mL (800811C-25mg)
• Vapor Pressure: 0.0±4.7 mmHg at 25°C

1,2-Dioleoyl-sn-glycerol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：23
• RTECS：RK1250000
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1,2-diacylglycerols

Additional information on 1,2-Dioleoyl-sn-glycerol

Comprehensive Guide to 1,2-Dioleoyl-sn-glycerol (CAS No. 24529-88-2): Properties, Applications, and Research Insights

1,2-Dioleoyl-sn-glycerol (CAS No. 24529-88-2) is a diacylglycerol (DAG) derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, featuring two oleic acid chains esterified to the sn-1 and sn-2 positions of glycerol, plays a pivotal role in lipid metabolism and cell signaling. Its unique structure makes it a valuable tool for studying lipid-protein interactions, enzyme kinetics, and membrane dynamics. Researchers and industries are increasingly exploring its potential in drug delivery systems, cosmetic formulations, and nutritional supplements.

The growing interest in 1,2-Dioleoyl-sn-glycerol is partly driven by its relevance to metabolic health and chronic disease research. With the rise of personalized medicine and functional foods, this compound is being investigated for its ability to modulate insulin sensitivity and inflammatory responses. Recent studies have also linked DAGs like 1,2-Dioleoyl-sn-glycerol to improved gut microbiota balance, a hot topic in microbiome research. These applications align with current trends in health and wellness, making it a compound of interest for both academia and industry.

From a chemical perspective, 1,2-Dioleoyl-sn-glycerol exhibits amphiphilic properties, enabling it to form micelles and liposomes—a feature exploited in nanotechnology and biomedical engineering. Its oleate chains contribute to fluidity in lipid bilayers, which is critical for designing drug carriers with enhanced stability and bioavailability. The compound’s low toxicity profile further supports its use in biocompatible materials, addressing the demand for safer alternatives in therapeutic applications.

The market for 1,2-Dioleoyl-sn-glycerol is expanding, fueled by advancements in lipidomics and precision medicine. Companies specializing in high-purity lipids are optimizing synthesis protocols to meet the needs of pharmaceutical developers and research institutions. Additionally, its role in plant-based formulations resonates with the global shift toward sustainable ingredients. As consumers prioritize clean-label products, this compound’s natural origin and functional benefits position it as a key player in green chemistry initiatives.

In summary, 1,2-Dioleoyl-sn-glycerol (CAS No. 24529-88-2) bridges fundamental science and innovative applications. Its versatility in healthcare, nutrition, and material science underscores its importance in contemporary research. For laboratories and manufacturers seeking reliable data, understanding its physicochemical properties and biological interactions is essential to unlocking its full potential.